Cas no 1287420-08-9 (4-Morpholinepropanenitrile, α-[[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene]-β-oxo-)
4-Morpholinepropanenitrile, α-[[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene]-β-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 4-Morpholinepropanenitrile, α-[[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene]-β-oxo-
- EN300-26608191
- Z28250798
- 1287420-08-9
- 3-[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(morpholine-4-carbonyl)prop-2-enenitrile
-
- Inchi: 1S/C21H23N3O3/c1-15-12-17(13-18(14-22)21(25)23-8-10-27-11-9-23)16(2)24(15)19-4-6-20(26-3)7-5-19/h4-7,12-13H,8-11H2,1-3H3
- InChI Key: OPEKSEODGUUNRB-UHFFFAOYSA-N
- SMILES: N1(C(=O)C(=CC2C=C(C)N(C3=CC=C(OC)C=C3)C=2C)C#N)CCOCC1
Computed Properties
- Exact Mass: 365.17394160g/mol
- Monoisotopic Mass: 365.17394160g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 597
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 67.5Ų
Experimental Properties
- Density: 1.17±0.1 g/cm3(Predicted)
- Boiling Point: 596.7±50.0 °C(Predicted)
- pka: -1.81±0.20(Predicted)
4-Morpholinepropanenitrile, α-[[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene]-β-oxo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26608191-0.05g |
3-[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(morpholine-4-carbonyl)prop-2-enenitrile |
1287420-08-9 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
4-Morpholinepropanenitrile, α-[[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene]-β-oxo- Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 4-Morpholinepropanenitrile, α-[[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene]-β-oxo-
Professional Introduction to Compound with CAS No. 1287420-08-9 and Product Name: 4-Morpholinepropanenitrile, α-[[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene]-β-oxo-
4-Morpholinepropanenitrile, α-[[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene]-β-oxo (CAS No. 1287420-08-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, combines a morpholine moiety with a β-keto nitrile backbone, further functionalized by an aromatic ring system and a pyrrole derivative. The presence of these distinct structural features makes it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents.
The chemical structure of this compound can be broken down into several key functional groups that contribute to its unique properties and potential biological activities. The morpholine ring, known for its ability to enhance solubility and stability in biological systems, serves as a crucial scaffold. This is complemented by the β-keto nitrile moiety, which is often involved in Michael addition reactions and other nucleophilic additions, making it a versatile intermediate in synthetic chemistry. Additionally, the aromatic ring system and the 2,5-dimethyl-1H-pyrrol-3-yl substituent introduce additional complexity, which can influence both the electronic properties and the biological interactions of the molecule.
In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways through precise targeting. The compound 4-Morpholinepropanenitrile, α-[[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene]-β-oxo has been studied for its potential applications in drug discovery and development. Its unique structural features suggest that it may exhibit inhibitory activity against various enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. Preliminary studies have shown that derivatives of this compound can interact with biological targets in ways that warrant further investigation.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the morpholine ring typically involves cyclization reactions followed by nucleophilic substitution to introduce the nitrile group. The subsequent functionalization of the aromatic ring system and the pyrrole derivative requires precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to enhance the efficiency and selectivity of these transformations.
The biological evaluation of 4-Morpholinepropanenitrile, α-[[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene]-β-oxo has revealed several promising activities. In vitro studies have demonstrated that this compound can inhibit the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators. Additionally, preliminary data suggest that it may have neuroprotective effects by modulating pathways associated with oxidative stress and neuroinflammation. These findings make it an attractive candidate for further development as a therapeutic agent.
The pharmacokinetic properties of this compound are also an area of active investigation. The presence of the morpholine moiety is expected to enhance its solubility in water-based environments, which could improve its bioavailability and reduce toxicity. However, additional studies are needed to fully characterize its metabolic stability and excretion pathways. Advanced computational methods such as molecular dynamics simulations and quantum mechanics calculations have been employed to predict how this compound will behave within biological systems.
In conclusion,4-Morpholinepropanenitrile, α-[[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene]-β-oxo (CAS No. 1287420-08-9) represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological activities. Its unique combination of functional groups makes it a versatile tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents for various diseases.
1287420-08-9 (4-Morpholinepropanenitrile, α-[[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene]-β-oxo-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)